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Compound of Interest

Compound Name: Glycerol-13C2

Cat. No.: B013024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for the use of Glycerol-¹³C₂

as a stable isotope tracer in in vivo studies to investigate key metabolic pathways, including

gluconeogenesis, glyceroneogenesis, and lipolysis.

Introduction
Glycerol is a central molecule in energy metabolism, linking carbohydrate and lipid pathways.

As the backbone of triglycerides, its rate of appearance in the circulation is a direct indicator of

whole-body lipolysis. Furthermore, glycerol serves as a substrate for hepatic gluconeogenesis,

the process of generating glucose from non-carbohydrate precursors. Stable isotope tracers,

such as Glycerol-¹³C₂, are invaluable tools for dynamically and quantitatively assessing these

pathways in vivo without the use of radioactive isotopes. By infusing Glycerol-¹³C₂ and

monitoring its incorporation into metabolites like glucose, researchers can precisely calculate

metabolic flux rates. This technique is critical for understanding the pathophysiology of

metabolic diseases such as type 2 diabetes, obesity, and non-alcoholic fatty liver disease, and

for evaluating the efficacy of novel therapeutic interventions.

Key Applications
Quantification of whole-body lipolysis: Measuring the rate of appearance (Ra) of glycerol in

plasma.
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Determination of hepatic gluconeogenesis: Calculating the rate of glucose production from

glycerol.

Assessment of glyceroneogenesis: Investigating the de novo synthesis of glycerol-3-

phosphate.

Drug efficacy studies: Evaluating the impact of pharmacological agents on lipid and glucose

metabolism.

Quantitative Data Summary
The following tables summarize typical infusion parameters and expected outcomes from in

vivo studies using glycerol stable isotope tracers in various species.

Table 1: Glycerol Tracer Infusion Protocols in Human Studies

Tracer
Subject
Population

Infusion
Rate

Priming
Dose

Study
Focus

Reference

[2-

¹³C]glycerol

Healthy

postabsorptiv

e adults

3.15

µmol/kg/min
190 µmol/kg

Gluconeogen

esis
[1]

¹³C₃-glycerol

Patients with

Glycerol

Kinase

Deficiency

Not specified Not specified
Glycerol

metabolism
[2]

D₅-glycerol &

[2-

¹³C]glycerol

Healthy

postabsorptiv

e adults

Not specified Not specified

Glycerol

kinetics

validation

[3]

Table 2: Glycerol Tracer Infusion Protocols in Animal Studies
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Tracer
Animal
Model

Infusion
Rate

Priming
Dose

Study
Focus

Reference

[2-

¹³C]glycerol

Postabsorptiv

e & starved

rats

High tracer

infusion rates

(≥50% of

endogenous

glycerol

production)

Not specified
Gluconeogen

esis
[3][4]

D₅-glycerol Baboons
5 mg/kg lean

body mass/h
Not specified

Fatty acid

and glycerol

turnover

[5]

Table 3: Representative Metabolic Flux Data
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Species Condition
Parameter
Measured

Result Reference

Rats Postabsorptive

Gluconeogenesis

(% of glucose

production)

54 ± 2% [4]

Rats Starved

Gluconeogenesis

(% of glucose

production)

89 ± 1% [4]

Humans Postabsorptive
Glycerol Rate of

Appearance (Ra)

3.11 ± 0.44

µmol/kg/min
[6]

Humans 62-86h starvation
Glycerol Rate of

Appearance (Ra)

5.32 ± 0.58

µmol/kg/min
[6]

Humans Postabsorptive

Glycerol

conversion to

glucose

36% [6]

Humans 62-86h starvation

Glycerol

conversion to

glucose

68% [6]

Humans Postabsorptive

Glycerol

contribution to

glucose

production

4.5% [6]

Humans 62-86h starvation

Glycerol

contribution to

glucose

production

21.6% [6]

Experimental Protocols
Protocol 1: Measurement of Whole-Body Lipolysis and
Gluconeogenesis from Glycerol in Rats
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This protocol describes a primed-constant infusion of [2-¹³C]glycerol to determine the rate of

appearance of glycerol and its conversion to glucose.

Materials:

[2-¹³C]glycerol (or other suitable ¹³C-labeled glycerol tracer)

Sterile 0.9% saline

Anesthesia (e.g., isoflurane)

Catheters for infusion and blood sampling

Infusion pump

Blood collection tubes (with anticoagulant, e.g., EDTA)

Centrifuge

Materials for plasma processing and storage (-80°C freezer)

Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

Animal Preparation:

Acclimatize rats to the housing conditions for at least one week.

For chronic studies, surgically implant catheters in the jugular vein (for infusion) and

carotid artery (for sampling) and allow for a recovery period. For acute studies, catheterize

the tail vein.

Fast animals overnight (12-16 hours) to reach a postabsorptive state.

Tracer Preparation:

Prepare a sterile stock solution of [2-¹³C]glycerol in 0.9% saline at a concentration suitable

for the desired infusion rate.
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The final concentration should be calculated based on the infusion pump flow rate and the

animal's body weight.

Priming Dose and Infusion:

To rapidly achieve isotopic steady state, a priming bolus of the tracer is administered. The

priming dose is typically a multiple of the hourly infusion rate.

Immediately following the priming dose, begin a continuous infusion of [2-¹³C]glycerol.

High tracer infusion rates, representing at least 50% of the endogenous glycerol

production rate, are recommended for accurate measurements in postabsorptive rats.[4]

Blood Sampling:

Collect a baseline blood sample before starting the infusion (t=0).

After starting the infusion, collect blood samples at regular intervals (e.g., 60, 75, 90, 105,

and 120 minutes) to confirm the attainment of isotopic steady state.

Collect approximately 100-200 µL of blood at each time point into tubes containing an

anticoagulant.

Sample Processing:

Immediately centrifuge the blood samples to separate plasma.

Store the plasma samples at -80°C until analysis.

Mass Spectrometry Analysis:

Derivatization: For GC-MS analysis, glycerol and glucose in the plasma samples need to

be derivatized to make them volatile. A common method for glycerol is derivatization to its

heptafluorobutyryl ester, which produces an intense molecular ion and retains all the

isotopic labels.[4] For glucose, a common derivatization is to its aldonitrile acetate

derivative.

GC-MS Analysis: Analyze the derivatized samples using GC-MS in selected ion monitoring

(SIM) mode to determine the isotopic enrichment of glycerol and glucose.
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Calculations:

Rate of Appearance (Ra) of Glycerol: Calculate the Ra of glycerol using the steady-state

tracer dilution equation: Ra (µmol/kg/min) = Infusion Rate (µmol/kg/min) * [(Enrichment of

Infusate / Enrichment of Plasma) - 1]

Fractional Gluconeogenesis from Glycerol: This is determined by the mass isotopomer

distribution analysis (MIDA) of glucose. The appearance of ¹³C₂-labeled glucose indicates

its synthesis from the infused ¹³C₂-glycerol. The proportion of glucose derived from

glycerol can be calculated based on the relative abundance of different glucose

isotopomers.

Protocol 2: Assessment of Lipolysis in Humans
This protocol outlines a primed-continuous infusion of a glycerol tracer to measure the rate of

appearance of glycerol as an index of lipolysis.

Materials:

[¹³C₂]-Glycerol or D₅-glycerol

Sterile 0.9% saline

Intravenous catheters

Infusion pump

Blood collection tubes

Centrifuge and sample storage supplies

GC-MS or LC-MS/MS system

Procedure:

Subject Preparation:

Subjects should be in a postabsorptive state (overnight fast).
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Insert intravenous catheters into a forearm vein for tracer infusion and into a contralateral

hand or forearm vein, which is heated to obtain arterialized venous blood, for sampling.

Tracer Infusion:

Administer a priming dose of the glycerol tracer to shorten the time to reach isotopic

equilibrium.

Follow the prime with a continuous infusion of the tracer for a period of 2-3 hours.

Blood Sampling:

Collect baseline blood samples before the infusion.

During the last 30 minutes of the infusion, when a steady state is expected, collect multiple

blood samples (e.g., at 10-minute intervals) to determine the plasma tracer enrichment.

Sample Processing and Analysis:

Process blood samples to obtain plasma and store at -80°C.

Determine the isotopic enrichment of glycerol in plasma using GC-MS or LC-MS/MS

following appropriate derivatization.

Calculation:

Calculate the rate of appearance (Ra) of glycerol using the steady-state tracer dilution

equation as described in Protocol 1.
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Caption: Overview of Lipolysis and Gluconeogenesis from Glycerol.
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Experimental Workflow for In Vivo Glycerol-¹³C₂ Infusion
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Caption: Experimental Workflow for Glycerol-¹³C₂ Infusion Studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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